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Compound of Interest

Compound Name: Einecs 299-216-8

Cat. No.: B15187242 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data for 2-ethylhexyl

acetate, a compound identified by EINECS number 299-216-8. The information presented

herein is curated for researchers, scientists, and professionals in drug development who

require precise analytical data for this substance. This document summarizes key nuclear

magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data in structured

tables and outlines the experimental methodologies where available.

Compound Identification
The European Inventory of Existing Commercial Chemical Substances (EINECS) number 299-

216-8 corresponds to the chemical compound 2-ethylhexyl acetate.

Chemical Structure:

Molecular Formula: C₁₀H₂₀O₂

Molecular Weight: 172.27 g/mol

Spectroscopic Data
The following sections present the available spectroscopic data for 2-ethylhexyl acetate.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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NMR spectroscopy is a powerful analytical technique for determining the structure of organic

compounds. Below are the reported ¹H and ¹³C NMR data for 2-ethylhexyl acetate.

Table 1: ¹H NMR Spectroscopic Data of 2-Ethylhexyl Acetate

Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

2.05 s 3H CH₃-C=O

3.99 d 2H -O-CH₂-

1.55 m 1H -CH-

1.25-1.40 m 8H -(CH₂)₄-

0.85-0.95 m 6H
-CH₂-CH₃ and -CH₂-

CH₃

Table 2: ¹³C NMR Spectroscopic Data of 2-Ethylhexyl Acetate

Chemical Shift (δ) ppm Assignment

171.2 C=O

67.2 -O-CH₂-

38.8 -CH-

30.4 -(CH₂)₄-

28.9 -(CH₂)₄-

23.7 -(CH₂)₄-

23.0 -CH₂-CH₃

21.0 CH₃-C=O

14.1 -CH₂-CH₃

11.0 -CH₂-CH₃
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Infrared (IR) Spectroscopy
IR spectroscopy provides information about the functional groups present in a molecule. The IR

spectrum of 2-ethylhexyl acetate exhibits characteristic absorption bands.

Table 3: Key IR Absorption Bands of 2-Ethylhexyl Acetate

Wavenumber (cm⁻¹) Intensity Assignment

2960-2860 Strong C-H stretch (alkane)

1740 Strong C=O stretch (ester)

1240 Strong C-O stretch (ester)

1040 Medium C-O stretch

Mass Spectrometry (MS)
Mass spectrometry is used to determine the molecular weight and elemental composition of a

compound, as well as to elucidate its structure by analyzing its fragmentation patterns.

Table 4: Mass Spectrometry Data (GC-MS) of 2-Ethylhexyl Acetate[1]

Mass-to-Charge Ratio (m/z) Relative Intensity (%)

43 100.0

57 41.7

70 99.9

83 29.1

112 35.1

Experimental Protocols
The following are the available details regarding the experimental conditions used to acquire

the spectroscopic data.
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NMR Spectroscopy
Instrument: The ¹H NMR spectra were recorded on a BRUKER AC-300 spectrometer.[1]

Solvent: Deuterated chloroform (CDCl₃) was used as the solvent.

Reference: Tetramethylsilane (TMS) was used as an internal standard.

Further Details: Specific experimental parameters such as pulse sequences, relaxation

delays, and the number of scans were not specified in the referenced sources.

IR Spectroscopy
Instrument: The IR spectrum was obtained using a Bruker Tensor 27 FT-IR spectrometer.[1]

Technique: The spectrum was recorded using the Attenuated Total Reflectance (ATR)

technique on a neat (undiluted liquid) sample.[1]

Mass Spectrometry
Technique: The mass spectrum was obtained using Gas Chromatography-Mass

Spectrometry (GC-MS).[1]

Instrument: A HITACHI RMU-6M mass spectrometer was used.[1]

Ionization Method: Electron Ionization (EI) was employed as the ionization technique.[1]

Ionization Energy: The electron energy was 70 eV.[1]

Workflow Visualization
The following diagram illustrates a general workflow for the spectroscopic analysis of a

chemical compound like 2-ethylhexyl acetate.
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General workflow for spectroscopic analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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